Cas no 22902-94-9 (Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-)

• Product Name: Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-
• CAS No: 22902-94-9
• MF: C₈H₅Cl₂F₃
• MW: 229.026510953903
• MDL: MFCD08457474
• CID: 251484
• PubChem ID: 13489936
• Update Time: 2025-08-05

Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-
• 2-chloro-1-(chloromethyl)-3-(trifluoromethyl)benzene
• 2-CHLORO-1-CHLOROMETHYL-3-TRIFLUOROMETHYL-BENZENE
• 2-Chlor-5-(trifluormethyl)-benzylchlorid
• 2-chloro-3-(trifluoromethyl)benzyl chloride
• AG-E-66130
• AGN-PC-00MRXS
• AM62587
• CTK4F0419
• KB-169457
• Benzene, 2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-
• SCHEMBL10747351
• 22902-94-9
• DTXSID30542064
• LQAIQKKLRQQAMM-UHFFFAOYSA-N
• MFCD08457474
• F20961
• FT-0741143

• MDL： MFCD08457474
• Inchi： 1S/C8H5Cl2F3/c9-4-5-2-1-3-6(7(5)10)8(11,12)13/h1-3H,4H2
• InChI Key： LQAIQKKLRQQAMM-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 227.97215
• Monoisotopic Mass: 227.9720400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 201°C at 760 mmHg
• Flash Point: 88°C
• Refractive Index: 1.476
• PSA: 0

Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38